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Compound of Interest

Compound Name: 4,6-Difluoro-3-methyl-1H-indazole

Cat. No.: B11917703

A Technical Overview of 4,6-Difluoro-3-methyl-
1H-indazole

This guide provides a detailed summary of the key molecular properties of 4,6-Difluoro-3-
methyl-1H-indazole, a fluorinated heterocyclic compound of interest to researchers and
professionals in the field of drug discovery and development.

Molecular Profile

The fundamental molecular characteristics of 4,6-Difluoro-3-methyl-1H-indazole are
presented below. These data are crucial for a range of applications, from analytical
characterization to computational modeling.

Parameter Value
Molecular Formula CsHsF2N2
Molecular Weight 168.15 g/mol

Synthesis and Characterization

The synthesis of 4,6-Difluoro-3-methyl-1H-indazole has been reported in scientific literature.
[1] One common method for the synthesis of indazole derivatives involves the reaction of a
hydrazine with an ortho-fluoro carbonyl compound.[1] The structural confirmation and purity of
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the resulting compound are typically ascertained using techniques such as multinuclear
Nuclear Magnetic Resonance (NMR) spectroscopy.[1]

Logical Workflow for Compound Analysis

The following diagram illustrates a conceptual workflow for the analysis and characterization of
4,6-Difluoro-3-methyl-1H-indazole, from synthesis to spectroscopic confirmation.
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Conceptual Workflow for Analysis of 4,6-Difluoro-3-methyl-1H-indazole
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Caption: A diagram illustrating the synthesis and analysis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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